molecular formula C8H9ClN6 B8661647 N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide CAS No. 149948-29-8

N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide

Cat. No. B8661647
CAS RN: 149948-29-8
M. Wt: 224.65 g/mol
InChI Key: XTRMSUBJBHWPSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide is a useful research compound. Its molecular formula is C8H9ClN6 and its molecular weight is 224.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

149948-29-8

Molecular Formula

C8H9ClN6

Molecular Weight

224.65 g/mol

IUPAC Name

N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide

InChI

InChI=1S/C8H9ClN6/c1-15(2)4-12-8-13-6(9)5-7(14-8)11-3-10-5/h3-4H,1-2H3,(H,10,11,13,14)

InChI Key

XTRMSUBJBHWPSV-UHFFFAOYSA-N

Canonical SMILES

CN(C)C=NC1=NC2=C(C(=N1)Cl)NC=N2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

115.0 g (0.75 mol) of phosphorus oxychloride was added to 263.1 g (3.6 mol) of N,N-dimethylformamide, and 45.3 g (0.3 mol) of guanine (manufactured by Sumika Fine Chemicals Co., Ltd.) was then added, followed by stirring at 100° C. for 5 hours. After cooling, the reaction mixture was added to 1500 ml of water containing 315.0 g (3.75 mol) of sodium hydrogen carbonate. The precipitating crystal was collected by filtration and washed with 500 ml of water to yield a crystal of 2-dimethylaminomethyleneamino-6-chloropurine, whose properties are as follows:
Quantity
115 g
Type
reactant
Reaction Step One
Quantity
263.1 g
Type
reactant
Reaction Step One
Quantity
45.3 g
Type
reactant
Reaction Step One
Name
Quantity
1500 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

20.6 g (0.1 mol) of N-dimethylaminomethyleneguanine obtained in Example 15, and 12.1 g (0.1 mol) of N,N-dimethylaniline were added to 38.3 g (0.25 mol) of phosphorus oxychloride, followed by stirring at 80° C. for 2 hours. After cooling, the reaction mixture was added to 500 ml of ice water, and then neutralized with 126.0 g (1.5 mol) of sodium hydrogen carbonate. The precipitating crystal was collected by filtration and then washed with 50 ml of water, subsequently with 50 ml of methanol to yield 18.0 g (0.08 mol) of a crystal of 2-dimethylaminomethyleneamino-6-chloropurine (yield 80%). Comparative Example (method disclosed in Japanese Patent Laid-Open No. 227583/1986)
Name
N-dimethylaminomethyleneguanine
Quantity
20.6 g
Type
reactant
Reaction Step One
Quantity
12.1 g
Type
reactant
Reaction Step One
Quantity
38.3 g
Type
reactant
Reaction Step One
Quantity
126 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
500 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.